Cas no 4555-56-0 (Arundoin)

Arundoin Properties

Names and Identifiers

• Arundoin
• fernenol methyl ether
• (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-3-Isopropyl-3a,5a,8,8,11a,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysen-9-yl methyl ether
• (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-3-Isopropyl-9-methoxy-3a,5a,8,8,11a,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysene
• 1H-cyclopenta[a]chrysene, 2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-
• CHEBI:80794
• (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-9-methoxy-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene
• SCHEMBL3679263
• Q27149838
• Q-100927
• 4555-56-0
• C16916
• +Expand

• InChIKey： MRNPHCMRIQYRFU-KXUMSINMSA-N
• Inchi： InChI=1S/C31H52O/c1-20(2)21-10-13-25-29(21,6)18-19-30(7)23-11-12-24-27(3,4)26(32-9)15-16-28(24,5)22(23)14-17-31(25,30)8/h14,20-21,23-26H,10-13,15-19H2,1-9H3/t21-,23+,24+,25-,26+,28-,29-,30-,31+/m1/s1
• SMILES： CO[C@H]1CC[C@@]2(C3=CC[C@]4([C@@H]5CC[C@H](C(C)C)[C@@]5(C)CC[C@]4(C)[C@H]3CC[C@H]2C1(C)C)C)C

Computed Properties

• Exact Mass: 440.40200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 440.402
• Heavy Atom Count: 32
• Complexity: 792
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 8.67890
• PSA: 9.23000
• Refractive Index: 1.524
• Boiling Point: 484.948°C at 760 mmHg
• Flash Point: 248.376°C
• Density: 0.987

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Austroderia toetoe